Cas no 58924-52-0 ((2-methylpropyl)(thiophen-2-yl)methylamine)

(2-Methylpropyl)(thiophen-2-yl)methylamine is a specialized organic compound featuring a thiophene ring linked to an amine functional group via a methylene bridge, with an isobutyl substituent. This structure imparts unique reactivity and potential applications in pharmaceutical intermediates, agrochemical synthesis, or ligand design for coordination chemistry. The thiophene moiety offers electron-rich aromaticity, enhancing its utility in cross-coupling reactions or as a building block for heterocyclic frameworks. The branched alkyl chain may influence solubility and steric properties, making it suitable for tailored synthetic pathways. Careful handling is advised due to the amine functionality’s sensitivity. Typical purity grades and analytical data (NMR, GC/MS) should be verified for research or industrial use.
(2-methylpropyl)(thiophen-2-yl)methylamine structure
58924-52-0 structure
Product name:(2-methylpropyl)(thiophen-2-yl)methylamine
CAS No:58924-52-0
MF:C9H15NS
MW:169.2871
MDL:MFCD04516960
CID:879126
PubChem ID:918443

(2-methylpropyl)(thiophen-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-N-(thiophen-2-ylmethyl)propan-1-amine
    • 2-methyl-N-(2-thienylmethyl)-1-propanamine(SALTDATA: HCl)
    • isobutyl-thiophen-2-ylmethyl-amine
    • (2-methylpropyl)(thiophen-2-yl)methylamine
    • MDL: MFCD04516960
    • Inchi: InChI=1S/C9H15NS/c1-8(2)6-10-7-9-4-3-5-11-9/h3-5,8,10H,6-7H2,1-2H3
    • InChI Key: YRXXZEKTOKFSKA-UHFFFAOYSA-N
    • SMILES: CC(C)CNCC1=CC=CS1

Computed Properties

  • Exact Mass: 169.09300
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 40.27000
  • LogP: 2.88460

(2-methylpropyl)(thiophen-2-yl)methylamine Security Information

(2-methylpropyl)(thiophen-2-yl)methylamine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2-methylpropyl)(thiophen-2-yl)methylamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB514258-10 g
(2-Methylpropyl)[(thiophen-2-yl)methyl]amine
58924-52-0
10g
€935.60 2023-04-18
Enamine
EN300-32553-2.5g
(2-methylpropyl)[(thiophen-2-yl)methyl]amine
58924-52-0 95.0%
2.5g
$142.0 2025-03-18
Enamine
EN300-32553-5.0g
(2-methylpropyl)[(thiophen-2-yl)methyl]amine
58924-52-0 95.0%
5.0g
$251.0 2025-03-18
abcr
AB514258-1g
(2-Methylpropyl)[(thiophen-2-yl)methyl]amine; .
58924-52-0
1g
€467.00 2025-03-19
abcr
AB514258-25 g
(2-Methylpropyl)[(thiophen-2-yl)methyl]amine
58924-52-0
25g
€1,361.60 2023-04-18
abcr
AB514258-10g
(2-Methylpropyl)[(thiophen-2-yl)methyl]amine; .
58924-52-0
10g
€935.60 2025-03-19
Enamine
EN300-32553-1g
(2-methylpropyl)[(thiophen-2-yl)methyl]amine
58924-52-0
1g
$68.0 2023-09-04
Enamine
EN300-32553-10g
(2-methylpropyl)[(thiophen-2-yl)methyl]amine
58924-52-0
10g
$352.0 2023-09-04
A2B Chem LLC
AG68637-1g
2-methyl-N-(2-thienylmethyl)-1-propanamine
58924-52-0 95+%
1g
$830.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1193614-100mg
(2-Methylpropyl)[(thiophen-2-yl)methyl]amine
58924-52-0 98%
100mg
¥1296.00 2024-05-07

Additional information on (2-methylpropyl)(thiophen-2-yl)methylamine

Recent Advances in the Study of (2-methylpropyl)(thiophen-2-yl)methylamine (CAS: 58924-52-0): A Comprehensive Research Brief

The compound (2-methylpropyl)(thiophen-2-yl)methylamine (CAS: 58924-52-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and isobutylamine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for (2-methylpropyl)(thiophen-2-yl)methylamine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that minimizes by-products and enhances purity. The researchers utilized a novel catalytic system involving palladium-based catalysts, which significantly improved the reaction efficiency. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of (2-methylpropyl)(thiophen-2-yl)methylamine have revealed its potential as a modulator of central nervous system (CNS) receptors. In vitro studies have shown that the compound exhibits high affinity for serotonin and dopamine receptors, suggesting possible applications in treating neuropsychiatric disorders such as depression and schizophrenia. Furthermore, animal models have demonstrated its ability to cross the blood-brain barrier effectively, a crucial factor for CNS-targeted therapeutics.

Another significant finding comes from a recent preclinical study investigating the compound's anti-inflammatory properties. Researchers observed that (2-methylpropyl)(thiophen-2-yl)methylamine inhibits the production of pro-inflammatory cytokines in macrophage cells, indicating potential utility in treating inflammatory diseases. The study also highlighted the compound's favorable safety profile, with no significant cytotoxicity observed at therapeutic doses.

Despite these promising results, challenges remain in the development of (2-methylpropyl)(thiophen-2-yl)methylamine as a therapeutic agent. Issues such as metabolic stability and potential drug-drug interactions need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance its pharmacokinetic properties while maintaining its pharmacological efficacy.

In conclusion, (2-methylpropyl)(thiophen-2-yl)methylamine (CAS: 58924-52-0) represents a compelling candidate for further drug development. Its diverse pharmacological activities and relatively simple synthetic route make it an attractive target for both academic and industrial research. Future studies should focus on elucidating its precise mechanisms of action and advancing it through the drug development pipeline.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:58924-52-0)(2-methylpropyl)(thiophen-2-yl)methylamine
A1166948
Purity:99%/99%/99%/99%
Quantity:25g/10g/5g/1g
Price ($):807.0/554.0/428.0/277.0